Cas no 30687-17-3 (2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl-)
30687-17-3 structure
Product Name:2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl-
CAS No:30687-17-3
MF:C13H17NO3
MW:235.278983831406
CID:315713
PubChem ID:5273477
Update Time:2025-04-19
2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl-
- N,N-bis(2-hydroxyethyl)-3-phenylprop-2-enamide
- (2E)-N,N-bis(2-hydroxyethyl)-3-phenylprop-2-enamide
- BRN 2276418
- Cinnamamide, N,N-bis(2-hydroxyethyl)-
- N,N-Bis(2-hydroxyethyl)cinnamamide
- (E)-N,N-bis(2-hydroxyethyl)-3-phenyl-prop-2-enamide
- EINECS 250-295-7
- 2-Propenamide, N,N-bis(2-hydroxyethyl)-3-phenyl-
- N,N-Bis-(2-hydroxy-ethyl)-3-phenyl-acrylamide
- N,N-bis(2-hydroxyethyl) cinnamamide
- 30687-17-3
- NS00051619
-
- Inchi: 1S/C13H17NO3/c15-10-8-14(9-11-16)13(17)7-6-12-4-2-1-3-5-12/h1-7,15-16H,8-11H2/b7-6+
- InChI Key: SELFEGODBFAHGT-VOTSOKGWSA-N
- SMILES: OCCN(C(/C=C/C1C=CC=CC=1)=O)CCO
Computed Properties
- Exact Mass: 235.12091
- Monoisotopic Mass: 235.120843
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8
- XLogP3: 0.4
Experimental Properties
- Density: 1.201
- Boiling Point: 491.8°Cat760mmHg
- Flash Point: 251.2°C
- Refractive Index: 1.605
- PSA: 60.77
2-Propenamide,N,N-bis(2-hydroxyethyl)-3-phenyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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